2-Bromo-6-cyano-4-methoxybenzoic acid
Overview
Description
2-Bromo-6-cyano-4-methoxybenzoic acid (2-Br-6-CN-4-MBA) is an organic compound that has a wide range of applications in the field of organic synthesis. It is a versatile reagent that can be used for various transformations and can be used in the synthesis of various compounds. 2-Br-6-CN-4-MBA is also known as bromo-methoxy-cyano-benzoic acid and is a useful building block for organic synthesis.
Mechanism of Action
The mechanism of action of 2-Br-6-CN-4-MBA is based on its ability to react with other molecules. It can act as a nucleophile, which means that it can donate electrons to other molecules. This allows it to form bonds with other molecules, and can be used to synthesize various compounds. In addition, it can also act as an electrophile, which means that it can accept electrons from other molecules. This allows it to form bonds with other molecules and can be used to synthesize various compounds.
Biochemical and Physiological Effects
2-Br-6-CN-4-MBA has a variety of biochemical and physiological effects. It is known to have anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, it has been shown to have anti-cancer properties, as well as to be an inhibitor of enzymes involved in the synthesis of cholesterol. It has also been shown to have an effect on the nervous system, and can act as an analgesic.
Advantages and Limitations for Lab Experiments
2-Br-6-CN-4-MBA has a number of advantages and limitations when used in lab experiments. One of the main advantages is its low cost and availability, as it is a readily available reagent. In addition, it can be used in a variety of transformations and is a versatile reagent. However, there are some limitations to its use in lab experiments. For example, it is a highly reactive compound and can react with other molecules in unpredictable ways, which can make it difficult to control. In addition, it is a toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for 2-Br-6-CN-4-MBA. One potential area of research is in the development of new synthetic methods for the synthesis of various compounds. In addition, it could be used in the synthesis of new drugs, such as anti-cancer agents, antibiotics, and anti-inflammatory agents. It could also be used in the synthesis of new dyes and pigments, as well as polymers. Finally, it could be used in the development of new methods for the synthesis of various compounds.
Scientific Research Applications
2-Br-6-CN-4-MBA has a variety of applications in scientific research. It is commonly used in organic synthesis, as a reagent for various transformations, and as a building block for synthesizing other compounds. In addition, it is used in the synthesis of various drugs, such as anti-cancer agents, antibiotics, and anti-inflammatory agents. It is also used in the synthesis of various dyes and pigments, and in the synthesis of polymers.
properties
IUPAC Name |
2-bromo-6-cyano-4-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO3/c1-14-6-2-5(4-11)8(9(12)13)7(10)3-6/h2-3H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGTAUVAIKKMETD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)C(=O)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-cyano-4-methoxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-Bromo-3-cyano-6-(difluoromethyl)phenyl]acetic acid](/img/structure/B1410712.png)
